![molecular formula C11H13NOS B6172758 ({bicyclo[1.1.1]pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one CAS No. 2411954-63-5](/img/no-structure.png)
({bicyclo[1.1.1]pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
({bicyclo[1.1.1]pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one, also known as BPPS, is a synthetic compound used in scientific research. It is a heterocyclic compound with a unique molecular structure that has gained attention due to its potential applications in various fields.
Mechanism of Action
({bicyclo[1.1.1]pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one is believed to exert its biological effects by inhibiting the activity of enzymes involved in various cellular processes. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. This compound has also been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. This compound has also been shown to induce apoptosis in cancer cells by activating caspases. Additionally, this compound has been shown to have anti-microbial properties against a range of bacterial and fungal species.
Advantages and Limitations for Lab Experiments
({bicyclo[1.1.1]pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized in large quantities. This compound is also relatively inexpensive compared to other compounds with similar biological activities. However, this compound has some limitations in lab experiments. It has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, this compound has low bioavailability, which can limit its effectiveness in vivo.
Future Directions
There are several future directions for research on ({bicyclo[1.1.1]pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one. One area of interest is the development of novel compounds based on the this compound structure with improved biological activities. Another area of interest is the investigation of the mechanism of action of this compound in more detail. Additionally, research on the pharmacokinetics and pharmacodynamics of this compound in vivo could help to optimize its use as a therapeutic agent.
Conclusion:
This compound is a synthetic compound with potential applications in various scientific fields. It has been extensively studied for its anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has several advantages for use in lab experiments, but also has some limitations. Future research on this compound could lead to the development of novel compounds with improved biological activities and optimization of its use as a therapeutic agent.
Synthesis Methods
({bicyclo[1.1.1]pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one can be synthesized through a multistep process involving the reaction of bicyclo[1.1.1]pentane-1,3-dione with phenyl isothiocyanate. The reaction results in the formation of the imino-thiocarbonyl intermediate, which is then treated with acid to yield this compound. The synthesis method has been optimized to obtain high yields of pure this compound.
Scientific Research Applications
({bicyclo[1.1.1]pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one has been extensively studied for its potential applications in various scientific fields. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. This compound has been used in the synthesis of novel compounds with potential therapeutic applications. It has also been used as a ligand in the synthesis of metal complexes for catalytic and biological applications.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for compound '({bicyclo[1.1.1]pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one' involves the reaction of bicyclo[1.1.1]pentan-1-amine with phenyl isothiocyanate followed by oxidation with hydrogen peroxide to yield the desired product.", "Starting Materials": [ "Bicyclo[1.1.1]pentan-1-amine", "Phenyl isothiocyanate", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Bicyclo[1.1.1]pentan-1-amine is reacted with phenyl isothiocyanate in the presence of a suitable solvent and base to yield the corresponding thiourea derivative.", "Step 2: The thiourea derivative is then oxidized with hydrogen peroxide in the presence of a suitable catalyst to yield the desired product '({bicyclo[1.1.1]pentan-1-yl}(phenyl)imino-lambda6-sulfanyl)one'." ] } | |
CAS RN |
2411954-63-5 |
Molecular Formula |
C11H13NOS |
Molecular Weight |
207.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.